1-(4-Isobutylphenyl)ethanol
Overview
Description
1-(4-Isobutylphenyl)ethanol is a natural product found in Seuratia and Phycopsis with data available.
Scientific Research Applications
Catalysis and Synthesis
- Carbonylation Process : 1-(4-Isobutylphenyl)ethanol is used in carbonylation, a chemical reaction used extensively in organic synthesis. A study demonstrated its transformation into 2‐arylpropionic acids like ibuprofen using a PdCl2(PPh3)2/TsOH/LiCl catalyst system, achieving high reaction rates and selectivity (Seayad, Jayasree, & Chaudhari, 1999).
- Regioselective Synthesis : Its application in the regioselective synthesis of ibuprofen via hydrocarboxylation has been reported, achieving near-specific synthesis under moderate conditions (Jang, Lee, Lee, & Kim, 1999).
Kinetics and Modeling
- Kinetic Modeling : Research has been conducted on the kinetics of carbonylation of this compound using a homogeneous catalyst system. This study proposed a three-step reaction pathway and developed an empirical model to predict the concentration-time profiles (Seayad, Seayad, Mills, & Chaudhari, 2003).
Green Chemistry Applications
- Eco-Friendly Synthesis : Silver nanoparticles have been used for the catalytic synthesis of this compound, an important intermediate in drug synthesis. This approach emphasizes minimizing waste and enhancing atom efficiency (Pawar, Patil, Mahulikar, & Zope, 2017).
Fluid Phase Behavior Studies
- Ionic Liquid/Super Critical CO2 Mixtures : Investigations into the solubility of carbon dioxide in mixtures containing 1-(4-Isobutylphenyl)-ethanol have been conducted to explore the feasibility of reaction mediums combining ionic liquids and supercritical CO2 (Kühne, Calvo, Witkamp, & Peters, 2008).
Biocatalysis
- Biocatalytic Applications : The biocatalytic production of various enantiomerically pure compounds, which are key intermediates in pharmaceuticals, involves the use of this compound. Studies include the optimization of culture conditions for enhanced bioactivity and yield (Chen, Xia, Liu, & Wang, 2019).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
1-(4-Isobutylphenyl)ethanol is a photodegradation product of Ibuprofen . .
Mode of Action
It has been reported to show cytotoxicity activity , suggesting it may interact with cellular components leading to cell death.
Biochemical Pathways
Given its cytotoxic activity, it may be inferred that it interferes with essential cellular processes, leading to cell death .
Pharmacokinetics
It is known that the compound is a liquid at room temperature and slightly soluble in chloroform, dmso, and methanol . These properties may influence its bioavailability.
Result of Action
The primary result of the action of this compound is cytotoxicity . This suggests that the compound may cause damage to cells, potentially leading to cell death.
Action Environment
The action of this compound may be influenced by various environmental factors. For instance, its solubility in different solvents suggests that the presence of these solvents in the environment could impact its efficacy and stability . .
Biochemical Analysis
Biochemical Properties
1-(4-Isobutylphenyl)ethanol plays a role in biochemical reactions, particularly in the synthesis of Ibuprofen . It interacts with various enzymes and proteins during these reactions. For instance, it reacts with carbon monoxide in the presence of a catalyst to yield Ibuprofen . The nature of these interactions involves chemical transformations that lead to the formation of new compounds .
Molecular Mechanism
The molecular mechanism of action of this compound involves its conversion into other compounds. For instance, it can be converted into 1-chloro-1-(4-isobutylphenyl)ethane in the presence of hydrochloric acid . This reaction involves the binding of the compound with hydrochloric acid, leading to the formation of a new compound .
Properties
IUPAC Name |
1-[4-(2-methylpropyl)phenyl]ethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18O/c1-9(2)8-11-4-6-12(7-5-11)10(3)13/h4-7,9-10,13H,8H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLVILBSSXMZZCB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1=CC=C(C=C1)C(C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80960592 | |
Record name | 1-[4-(2-Methylpropyl)phenyl]ethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80960592 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
40150-92-3 | |
Record name | 1-(4-Isobutylphenyl)ethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=40150-92-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(4'-Isobutylphenyl)ethanol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0040150923 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-[4-(2-Methylpropyl)phenyl]ethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80960592 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Benzenemethanol, α-methyl-4-(-2methylpropyl)- | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1-(4'-ISOBUTYLPHENYL)ETHANOL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/J5CKP7HNL5 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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